2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide

• IUPAC Name: 2-(3-chloro-4-fluorophenoxy)-N-(4-methylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C13H17ClFN3O2/c1-17-4-6-18(7-5-17)16-13(19)9-20-10-2-3-12(15)11(14)8-10/h2-3,8H,4-7,9H2,1H3,(H,16,19)
• InChI Key: AQLHKNMQXGOYPW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=O)COC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H17ClFN3O2
• Molecular Weight: 301.74 g/mol

Description

2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide, also known as CFPA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CFPA belongs to the class of piperazine derivatives and has been shown to possess anti-inflammatory, analgesic, and antipyretic properties.

Mechanism of Action

The exact mechanism of action of 2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide is not fully understood. However, it has been proposed that 2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide exerts its anti-inflammatory and analgesic effects by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. 2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide has also been shown to interact with the serotonin and dopamine receptors, which may contribute to its analgesic and antipyretic effects.
Biochemical and Physiological Effects:
2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide has been shown to have a good safety profile and low toxicity in animal studies. It has been reported to have a half-life of approximately 3-4 hours in rats and is eliminated primarily through the urine. 2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide has been shown to reduce inflammation and pain in animal models of rheumatoid arthritis and osteoarthritis. It has also been shown to reduce fever in animal models of pyrogen-induced fever.

Advantages and Limitations for Lab Experiments

2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has a good safety profile. 2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide has been shown to be effective in animal models of various inflammatory disorders, making it a promising candidate for further research. However, there are also some limitations to the use of 2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its efficacy in humans.

Future Directions

There are several future directions for the research of 2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide. One possible direction is to investigate its potential use in the treatment of neuropathic pain and migraine headaches. 2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide has also been shown to interact with the serotonin and dopamine receptors, which may make it a potential candidate for the treatment of depression and anxiety disorders. Another direction is to investigate the mechanism of action of 2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide in more detail to better understand its therapeutic potential. Finally, more research is needed to determine the safety and efficacy of 2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide in humans.

Scientific Research Applications

2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of various inflammatory disorders such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease. 2-(3-chloro-4-fluorophenoxy)-N-(4-methyl-1-piperazinyl)acetamide has also been studied for its potential use in the treatment of neuropathic pain and migraine headaches.